5-((E)-{4-[(2-chloro-1,3-thiazol-5-yl)methoxy]phenyl}methylidene)-1,3-thiazolane-2,4-dione

• IUPAC Name: (5E)-5-[[4-[(2-chloro-1,3-thiazol-5-yl)methoxy]phenyl]methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C14H9ClN2O3S2/c15-13-16-6-10(21-13)7-20-9-3-1-8(2-4-9)5-11-12(18)17-14(19)22-11/h1-6H,7H2,(H,17,18,19)/b11-5+
• InChI Key: UVSWVBYVDOXGHP-VZUCSPMQSA-N
• Canonical SMILES: C1=CC(=CC=C1C=C2C(=O)NC(=O)S2)OCC3=CN=C(S3)Cl
• Isomeric SMILES: C1=CC(=CC=C1/C=C/2\C(=O)NC(=O)S2)OCC3=CN=C(S3)Cl
• Molecular Formula: C14H9ClN2O3S2
• Molecular Weight: 352.8 g/mol
• CAS No.: 338393-66-1

Description

5-((E)-{4-[(2-Chloro-1,3-thiazol-5-yl)methoxy]phenyl}methylidene)-1,3-thiazolane-2,4-dione is a synthetic chemical reagent designed for research applications, featuring a molecular structure that incorporates the thiazolidine-2,4-dione (TZD) scaffold. This core scaffold is recognized in medicinal chemistry for its diverse biological potential and is a subject of interest in various therapeutic areas . Researchers can explore this compound as a key intermediate in the synthesis and development of novel bioactive molecules. Main Applications & Research Value: Antimicrobial Research: TZD derivatives demonstrate significant potential in antimicrobial studies. They are investigated for their activity against a range of Gram-positive bacteria, with research indicating their mechanism may involve the inhibition of bacterial cytoplasmic Mur ligases—enzymes essential for peptidoglycan biosynthesis and bacterial cell wall integrity . This makes them promising scaffolds for developing new agents against drug-resistant pathogens . Metabolic Disease Research: The TZD moiety is historically significant in antidiabetic research. Certain analogues function by activating the Peroxisome Proliferator-Activated Receptor gamma (PPAR-γ), a nuclear receptor that improves insulin sensitivity and regulates glucose and lipid metabolism . This compound serves as a valuable building block for researching new modulators of metabolic pathways. Antioxidant Activity: TZD-based compounds are also evaluated for their antioxidant properties. Their mechanism in this context is often associated with the scavenging of reactive oxygen species (ROS), which can help mitigate oxidative stress in cellular models . Product Note: This product is intended for research purposes only and is not for human or veterinary diagnostic or therapeutic uses.

Comparison with Similar Compounds

Table 1: Structural Comparison of Thiazolidinedione Derivatives

Compound Name	Substituents at Position 5	Chloro-Thiazole Presence	Molecular Formula
Target Compound	(E)-4-[(2-Chloro-1,3-thiazol-5-yl)methoxy]benzylidene	Yes	C₁₄H₈ClN₃O₃S₂
Pioglitazone Hydrochloride	4-[2-(5-Ethylpyridin-2-yl)ethoxy]benzyl	No	C₁₉H₂₀N₂O₃S·HCl
(5E)-5-{[5-(3,4-Dichlorophenyl)furan-2-yl]methylidene}-2-(4-hydroxyanilino)-1,3-thiazol-4-one	5-(3,4-Dichlorophenyl)furan-2-ylmethylidene + 4-hydroxyanilino	No	C₂₀H₁₂Cl₂N₂O₂S
3-Ethyl-5-((E)-[4-(4-methylpiperazino)-3-nitrophenyl]methylidene)-1,3-thiazolane-2,4-dione	4-(4-Methylpiperazino)-3-nitrobenzylidene	No	C₁₇H₁₉N₅O₄S

Key Observations :

• The target compound’s chloro-thiazole group increases molecular polarity compared to pioglitazone’s ethylpyridyl-ethoxy chain but may reduce aqueous solubility due to higher lipophilicity .
• Compounds with dichlorophenyl (e.g., ) or nitrophenyl (e.g., ) substituents exhibit distinct electronic profiles, influencing receptor binding and metabolic stability.

Key Observations :

• The target compound’s chloro-thiazole group may enhance interactions with hydrophobic binding pockets in PPARγ or other targets, though experimental validation is needed .
• Pioglitazone ’s efficacy as a PPARγ agonist is well-documented, while analogs with dichlorophenyl or nitrophenyl groups show divergent activities (e.g., antifungal, anticancer) .

Key Observations :

• The target compound’s synthesis likely mirrors methods in , involving Knoevenagel condensation between substituted benzaldehydes and thiazolidinedione.
• Pioglitazone synthesis emphasizes alkylation steps to introduce the ethoxy-pyridyl chain , whereas thiosemicarbazide-based routes (e.g., ) are common for analogs with hydrazone moieties.

Q & A

Q. What are the established synthetic routes for 5-((E)-{4-[(2-chloro-1,3-thiazol-5-yl)methoxy]phenyl}methylidene)-1,3-thiazolane-2,4-dione?

The compound is typically synthesized via Knoevenagel condensation , where a substituted benzaldehyde reacts with 1,3-thiazolidine-2,4-dione. Key steps include:

• Base-catalyzed condensation : Use of piperidine in ethanol under reflux to facilitate the formation of the arylidene moiety .
• Green chemistry approaches : Diisopropyl ethyl ammonium acetate (DIPEAc) as a recyclable catalyst/medium at room temperature, yielding moderate-to-high purity products .
• Post-synthetic modifications : Functionalization of the thiazole or phenyl rings via alkylation or aryloxy substitutions (e.g., allyl bromide or 4-chlorobenzyl chloride) .

Q. Which analytical techniques are critical for confirming the compound’s structural integrity and purity?

• Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR to verify substituent positions and stereochemistry (e.g., E/Z isomerism) .
• High-Performance Liquid Chromatography (HPLC) : To assess purity (>95% typically required for biological assays) .
• Mass Spectrometry (MS) : Molecular ion peaks (e.g., [M+H]⁺) and fragmentation patterns to confirm molecular weight .
• Infrared (IR) Spectroscopy : Identification of carbonyl (C=O, ~1700–1750 cm⁻¹) and thiazole ring vibrations .

Q. What are common impurities encountered during synthesis, and how are they removed?

• Unreacted starting materials : Removed via recrystallization in ethanol or methanol .
• Isomeric byproducts (E/Z mixtures) : Separated using silica gel chromatography with ethyl acetate/hexane gradients .
• Residual solvents : Identified via gas chromatography (GC) and eliminated under reduced pressure .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve synthetic yields and selectivity?

• Solvent selection : Polar aprotic solvents (e.g., DMF) enhance reactivity for aryloxy substitutions, while ethanol minimizes side reactions in condensations .
• Catalyst screening : Piperidine for Knoevenagel condensation vs. DIPEAc for greener protocols .
• Temperature control : Reflux (70–80°C) accelerates condensation, while room temperature reduces energy costs in DIPEAc-mediated reactions .
• Yield tracking : Use TLC (Rf values) and HPLC to monitor reaction progress and terminate at optimal conversion .

Q. How do structural modifications influence the compound’s biological activity?

• Substituent effects :

• Electron-withdrawing groups (e.g., Cl on thiazole) enhance metabolic stability and target binding .
• Aryloxy extensions (e.g., naphthalen-1-ylmethoxy) improve lipophilicity and membrane permeability .
  • Structure-Activity Relationship (SAR) strategies :
• Synthesize analogs with varied substituents (e.g., 4-ethoxy vs. 4-methylphenyl) .
• Test in vitro against targets (e.g., COX-2/5-LOX for anti-inflammatory activity) .

Q. How can contradictory bioactivity data across studies be resolved?

• Standardize assays : Use identical cell lines (e.g., HepG2 for cytotoxicity) and positive controls (e.g., rosiglitazone for antidiabetic activity) .
• Control variables : pH, solvent (DMSO concentration ≤0.1%), and incubation time .
• Replicate studies : Independent validation in ≥3 replicates to confirm IC₅₀ values .

Q. What experimental designs are recommended for assessing stability under physiological conditions?

• pH-dependent stability : Incubate the compound in buffers (pH 1.2–7.4) at 37°C and analyze degradation via HPLC at 0, 6, 12, and 24 hours .
• Light/thermal stability : Expose to UV light (254 nm) or 40°C for 72 hours, monitoring changes via TLC and NMR .

Q. How can mechanistic interactions with enzymatic targets be elucidated?

• Enzyme inhibition assays : Measure IC₅₀ against phospholipase A2 or COX-2 using fluorogenic substrates .
• Molecular docking : Simulate binding poses with AutoDock Vina using crystal structures (e.g., PDB: 1JIJ for PPARγ) .
• Isothermal Titration Calorimetry (ITC) : Quantify binding affinity (Kd) and stoichiometry .

Methodological Tables

Q. Table 1: Key Synthetic Parameters for Knoevenagel Condensation

Parameter	Standard Protocol (Ethanol/Piperidine)	Green Protocol (DIPEAc)
Temperature	Reflux (78°C)	Room temperature (25°C)
Catalyst	Piperidine (10 mol%)	DIPEAc (15 mol%)
Reaction Time	6–8 hours	2–3 hours
Yield	60–75%	50–65%
Purity (HPLC)	>95%	>90%

Q. Table 2: Biological Activity Data for Structural Analogs

Substituent (R)	Target	IC₅₀ (μM)	Reference
2-Chloro-thiazole	COX-2	1.2 ± 0.3
4-Ethoxy-phenyl	PPARγ	0.8 ± 0.2
3-Methoxypropyl	5-LOX	2.5 ± 0.4